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Compound of Interest

Compound Name: Hpk1-IN-16

Cat. No.: B12423452

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Hpk1-IN-16, a potent and selective inhibitor of
Hematopoietic Progenitor Kinase 1 (HPK1). Adherence to these procedures is critical to ensure
the safety of laboratory personnel and to mitigate environmental impact. Hpk1-IN-16 is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.

Chemical and Hazard Profile of Hpk1-IN-16

A clear understanding of the chemical properties and associated hazards is fundamental to
safe handling and disposal.
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Property Value Reference
Chemical Name Hpk1-IN-16 [1112]

CAS Number 2294965-95-8 [11[3]
Molecular Formula C28H27FN404 [3]
Molecular Weight 454.54 g/mol [3]

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
GHS Classification (Category 1), H400; Chronic [1]
aquatic toxicity (Category 1),
H410

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

) P501: Dispose of contents/
Precautionary Statement ,
) container to an approved [1]
(Disposal) ]
waste disposal plant.

Procedural Steps for Disposal

The following step-by-step procedures are mandatory for the disposal of Hpk1-IN-16 and its
contaminated materials. These steps are designed to address the compound in both its solid
form and when dissolved in solvents such as Dimethyl Sulfoxide (DMSO).

Step 1: Personal Protective Equipment (PPE) and
Engineering Controls

o PPE: Always wear appropriate personal protective equipment, including a laboratory coat,
safety glasses with side shields, and chemical-resistant gloves (butyl rubber is
recommended for handling DMSO solutions).

o Ventilation: All handling and preparation for disposal of Hpk1-IN-16, especially outside of its
original sealed container, must be conducted in a certified chemical fume hood to avoid
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inhalation of any dust or aerosols.[2]

Step 2: Waste Segregation and Containerization

e Solid Waste:
o Collect unadulterated Hpk1-IN-16 powder and any lab materials grossly contaminated

with the solid (e.g., weighing papers, spatulas, contaminated gloves) in a dedicated,
properly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Liquid Waste (DMSO Solutions):

o Collect all solutions of Hpk1-IN-16 in DMSO in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o DMSO can facilitate the absorption of other chemicals through the skin; therefore, extreme
caution must be exercised.

o This waste stream should be segregated as "halogenated"” or "non-halogenated" solvent
waste based on your institution's guidelines; typically, DMSO solutions without other
halogenated solvents are considered non-halogenated.

Step 3: Labeling of Waste Containers

o Content Identification: All waste containers must be clearly labeled with the words
"Hazardous Waste."

e Chemical Name: The full chemical name, "Hpk1-IN-16," must be written out. Avoid using
abbreviations or chemical formulas.

o Concentration: For solutions, indicate the concentration of Hpk1-IN-16 and the solvent used
(e.g., "Hpk1-IN-16 in DMSO, 10 mM").
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e Hazard Identification: The label must clearly indicate the associated hazards: "Acutely Toxic"
and "Environmental Hazard."

Step 4: Storage of Waste

o Location: Store hazardous waste containers in a designated satellite accumulation area
within the laboratory.

e Segregation: Ensure that the Hpk1-IN-16 waste is stored separately from incompatible
materials, such as strong acids, bases, or oxidizing agents.[1]

e Secondary Containment: Place waste containers in a secondary containment bin or tray to
capture any potential leaks.

Step 5: Disposal of Empty Containers

e Gross Decontamination: Empty containers that held Hpk1-IN-16 must be handled as
hazardous waste.

» Triple Rinsing: Due to the acute toxicity, it is recommended to triple rinse the empty container
with a suitable solvent (e.g., ethanol or acetone).

e Rinsate Collection: The rinsate from this process must be collected and disposed of as
hazardous liquid waste.

» Final Disposal: After triple rinsing and ensuring the container is free of any visible residue,
deface or remove the original label and dispose of the container according to your
institution's guidelines for decontaminated lab glass or plastic.

Step 6: Arranging for Final Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.

o Documentation: Complete all necessary paperwork as required by your EHS office for waste
tracking and disposal.
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» Professional Disposal: The final disposal of Hpk1-IN-16 must be carried out by a licensed
and approved waste disposal facility.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Hpk1-IN-16.

Click to download full resolution via product page

Caption: Disposal workflow for Hpk1-IN-16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Hpk1-IN-16: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423452#hpk1-in-16-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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